Cas no 868273-06-7 (Org 27569)

Org 27569 structure
Org 27569 structure
Product Name:Org 27569
CAS No:868273-06-7
MF:C24H28ClN3O
MW:409.9516248703
MDL:MFCD11045300
CID:718958
PubChem ID:329818922
Update Time:2024-10-26

Org 27569 Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-3-ethyl-N-(4-(piperidin-1-yl)phenethyl)-1H-indole-2-carboxamide
    • Org 27569
    • 1H-Indole-2-carboxamide,5-chloro-3-ethyl-N-[2-[4-(1-piperidinyl)phenyl]ethyl]-
    • 5-chloro-3-ethyl-N-[2-(4-piperidin-1-ylphenyl)ethyl]-1H-indole-2-carboxamide
    • 5-Chloro-3-ethyl-N-[2-[4-(1-piperidinyl)phenyl]ethyl-1H-indole-2-carboxamide
    • CS-0514
    • Org-27569
    • 5-chloro-3-ethyl-1H-indole-2-carboxylic acid [2-(4-piperidin-1-yl-phenyl)-ethyl]-amide
    • 5-Chloro-3-ethyl-N-[2-[4-(1-piperidinyl)phenyl]ethyl]-1H-indole-2-carboxamide (ACI)
    • ab120342
    • BDBM50389939
    • s1534
    • LP01016
    • GLXC-04341
    • MFCD11045300
    • NS00100965
    • 5-Chloro-3-ethyl-N-[2-[4-(1-piperidinyl)phenyl]ethyl]-1H-indole-2-carboxamide
    • BRD-K57597776-001-01-2
    • SB19548
    • 5-Chloro-3-ethyl-1H-indole-2-carboxylic acid [2-(4-piperidin-1-ylphenyl)ethyl]amide
    • BCP08021
    • NCGC00186033-01
    • Org27569
    • 5-chloro-3-ethyl-1h-indole-2-carboxylic acid (2-(4-piperidin-1-yl)phenylethyl)amide
    • 868273-06-7
    • SDCCGSBI-0633776.P001
    • SCHEMBL18958918
    • CCG-268766
    • DTXSID00660764
    • HY-13288
    • Q7101736
    • SW219411-1
    • 5-chloro-3-ethyl-N-{2-[4-(piperidin-1-yl)phenyl]ethyl}-1H-indole-2-carboxamide
    • 9GL
    • 1H-Indole-2-carboxamide, 5-chloro-3-ethyl-N-(2-(4-(1-piperidinyl)phenyl)ethyl)-
    • J-517342
    • AS-56123
    • DA-56480
    • Org 27569, >=98% (HPLC)
    • GTPL7851
    • 7YW2S3Z2CB
    • 5-Chloro-3-ethyl-N-(2-(4-(piperidin-1-yl)phenyl)ethyl)-1H-indole-2-carboxamide
    • UNII-7YW2S3Z2CB
    • HMS3651O11
    • EX-A2224
    • AKOS022184226
    • CHEMBL1553629
    • AC-32888
    • MDL： MFCD11045300
    • Inchi： 1S/C24H28ClN3O/c1-2-20-21-16-18(25)8-11-22(21)27-23(20)24(29)26-13-12-17-6-9-19(10-7-17)28-14-4-3-5-15-28/h6-11,16,27H,2-5,12-15H2,1H3,(H,26,29)
    • InChI Key： AHFZDNYNXFMRFQ-UHFFFAOYSA-N
    • SMILES： O=C(C1=C(CC)C2C(=CC=C(C=2)Cl)N1)NCCC1C=CC(N2CCCCC2)=CC=1

Computed Properties

  • Exact Mass: 409.19200
  • Monoisotopic Mass: 409.192
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 530
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.1A^2
  • XLogP3: 6

Experimental Properties

  • Density: 1.218
  • Boiling Point: 660.3°C at 760 mmHg
  • Flash Point: 353.2°C
  • Refractive Index: 1.635
  • Solubility: H2O: <2mg/mL
  • PSA: 48.13000
  • LogP: 5.80240
  • Sensitiveness: Sensitive to humidity

Org 27569 Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn
  • Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Risk Phrases：R22

Org 27569 Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Org 27569 Pricemore >>

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Org 27569 Production Method

Production Method 1

446830-67-7 446830-67-7
38589-09-2 38589-09-2
868273-06-7 868273-06-7
Reaction Conditions
1.1 Reagents: Triethylamine ,  2-Phenylbenzoxazole Solvents: Dimethylformamide ;  16 h, rt
Reference
Indole-2-carboxamides as Allosteric Modulators of the Cannabinoid CB1 Receptor
Piscitelli, Francesco; et al, Journal of Medicinal Chemistry, 2012, 55(11), 5627-5631

Production Method 2

94838-59-2 94838-59-2
111-24-0 111-24-0
868273-06-7 868273-06-7
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Water ;  20 min, 17 psi, 120 °C
2.1 Reagents: Diisopropylethylamine ,  BOP reagent Solvents: Dimethylformamide ;  16 h, rt
Reference
Structure-activity relationships of substituted 1H-indole-2-carboxamides as CB1 receptor allosteric modulators
Nguyen, Thuy; et al, Bioorganic & Medicinal Chemistry, 2015, 23(9), 2195-2203

Production Method 3

124499-18-9 124499-18-9
868273-06-7 868273-06-7
Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: Tris(dibenzylideneacetone)dipalladium ,  X-Phos Solvents: Toluene ;  12 h, 110 °C; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified, cooled
1.3 Reagents: Sodium carbonate Solvents: Water ;  neutralized, rt
2.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ;  2 h, reflux; cooled
2.2 Reagents: Hydrochloric acid Solvents: Diethyl ether ,  Water ;  cooled
2.3 Reagents: Sodium carbonate Solvents: Water ;  neutralized, rt
3.1 Reagents: Triethylamine ,  2-Phenylbenzoxazole Solvents: Dimethylformamide ;  16 h, rt
Reference
Indole-2-carboxamides as Allosteric Modulators of the Cannabinoid CB1 Receptor
Piscitelli, Francesco; et al, Journal of Medicinal Chemistry, 2012, 55(11), 5627-5631

Production Method 4

1374964-61-0 1374964-61-0
868273-06-7 868273-06-7
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid ,  Triethylsilane ;  5 h, rt
1.2 Reagents: Sodium carbonate Solvents: Water ;  rt
2.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  1.5 h, 60 °C; cooled
2.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2, cooled
3.1 Reagents: Triethylamine ,  2-Phenylbenzoxazole Solvents: Dimethylformamide ;  16 h, rt
Reference
Indole-2-carboxamides as Allosteric Modulators of the Cannabinoid CB1 Receptor
Piscitelli, Francesco; et al, Journal of Medicinal Chemistry, 2012, 55(11), 5627-5631

Production Method 5

24424-99-5 24424-99-5
24954-67-4 24954-67-4
868273-06-7 868273-06-7
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane ,  Water ;  rt → 0 °C
1.2 1 h, rt
1.3 Reagents: Hydrazine hydrate (1:1) Catalysts: Nickel Solvents: Ethanol ;  1 h, 50 °C
2.1 Reagents: Potassium carbonate Solvents: Water ;  20 min, 17 psi, 120 °C
3.1 Reagents: Diisopropylethylamine ,  BOP reagent Solvents: Dimethylformamide ;  16 h, rt
Reference
Structure-activity relationships of substituted 1H-indole-2-carboxamides as CB1 receptor allosteric modulators
Nguyen, Thuy; et al, Bioorganic & Medicinal Chemistry, 2015, 23(9), 2195-2203

Production Method 6

141-97-9 141-97-9
868273-06-7 868273-06-7
Reaction Conditions
1.1 Reagents: Sodium ethoxide Solvents: Ethanol ;  30 min, reflux; reflux → rt
1.2 30 min, rt; 12 h, reflux; reflux → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  neutralized
2.1 Reagents: Sodium acetate Solvents: Ethanol ;  45 min, rt; rt → 0 °C
2.2 3 h, pH 5, 0 - 5 °C
2.3 Reagents: Sodium bicarbonate Solvents: Water
2.4 Reagents: Sulfuric acid Solvents: Ethanol ;  24 h, reflux; reflux → rt
2.5 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
3.1 Reagents: Potassium hydroxide Solvents: 1,4-Dioxane ,  Water ;  2 h, reflux; reflux → rt
3.2 Reagents: Hydrochloric acid Solvents: Water ;  neutralized
4.1 Reagents: 1-Hydroxybenzotriazole ,  Diisopropylethylamine ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: N-Methyl-2-pyrrolidone ;  overnight, rt
Reference
Novel Electrophilic and Photoaffinity Covalent Probes for Mapping the Cannabinoid 1 Receptor Allosteric Site(s)
Kulkarni, Pushkar M.; et al, Journal of Medicinal Chemistry, 2016, 59(1), 44-60

Production Method 7

4792-67-0 4792-67-0
868273-06-7 868273-06-7
Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: 1,2-Dichloroethane ;  5 min, cooled
1.2 Solvents: 1,2-Dichloroethane ;  cooled; 1 h, reflux; reflux → rt
1.3 Solvents: Water ;  cooled
2.1 Reagents: Trifluoroacetic acid ,  Triethylsilane ;  3 h, rt
3.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  3 h, reflux
3.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 3
4.1 Reagents: Diisopropylethylamine ,  BOP reagent Solvents: Dimethylformamide ;  16 h, rt
Reference
Structure-activity relationships of substituted 1H-indole-2-carboxamides as CB1 receptor allosteric modulators
Nguyen, Thuy; et al, Bioorganic & Medicinal Chemistry, 2015, 23(9), 2195-2203

Production Method 8

4792-67-0 4792-67-0
868273-06-7 868273-06-7
Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: 1,2-Dichloroethane ;  2.5 h, reflux; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ;  cooled
2.1 Reagents: Trifluoroacetic acid ,  Triethylsilane ;  5 h, rt
2.2 Reagents: Sodium carbonate Solvents: Water ;  rt
3.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  1.5 h, 60 °C; cooled
3.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2, cooled
4.1 Reagents: Triethylamine ,  2-Phenylbenzoxazole Solvents: Dimethylformamide ;  16 h, rt
Reference
Indole-2-carboxamides as Allosteric Modulators of the Cannabinoid CB1 Receptor
Piscitelli, Francesco; et al, Journal of Medicinal Chemistry, 2012, 55(11), 5627-5631

Production Method 9

10517-21-2 10517-21-2
868273-06-7 868273-06-7
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Ethanol ,  Water ;  18 h, reflux
2.1 Reagents: Aluminum chloride Solvents: 1,2-Dichloroethane ;  5 min, cooled
2.2 Solvents: 1,2-Dichloroethane ;  cooled; 1 h, reflux; reflux → rt
2.3 Solvents: Water ;  cooled
3.1 Reagents: Trifluoroacetic acid ,  Triethylsilane ;  3 h, rt
4.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  3 h, reflux
4.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 3
5.1 Reagents: Diisopropylethylamine ,  BOP reagent Solvents: Dimethylformamide ;  16 h, rt
Reference
Structure-activity relationships of substituted 1H-indole-2-carboxamides as CB1 receptor allosteric modulators
Nguyen, Thuy; et al, Bioorganic & Medicinal Chemistry, 2015, 23(9), 2195-2203

Production Method 10

459-57-4 459-57-4
868273-06-7 868273-06-7
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: N-Methyl-2-pyrrolidone ;  12 h, 135 °C
2.1 Catalysts: Ammonium acetate Solvents: Nitromethane ;  2 h, reflux
3.1 Reagents: Sodium borohydride Solvents: Methanol ;  2 h, 5 °C → rt
3.2 Reagents: Ammonium chloride Solvents: Water
4.1 Reagents: Nickel dichloride Solvents: Methanol ,  Tetrahydrofuran ;  45 min, rt; rt → -5 °C
4.2 Reagents: Sodium borohydride ;  -5 °C; 3 h, -5 °C → rt
4.3 Reagents: Ammonium chloride Solvents: Water
5.1 Reagents: 1-Hydroxybenzotriazole ,  Diisopropylethylamine ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: N-Methyl-2-pyrrolidone ;  overnight, rt
Reference
Novel Electrophilic and Photoaffinity Covalent Probes for Mapping the Cannabinoid 1 Receptor Allosteric Site(s)
Kulkarni, Pushkar M.; et al, Journal of Medicinal Chemistry, 2016, 59(1), 44-60

Production Method 11

446830-67-7 446830-67-7
38589-09-2 38589-09-2
868273-06-7 868273-06-7
Reaction Conditions
1.1 Reagents: 1-Hydroxybenzotriazole ,  Diisopropylethylamine ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: N-Methyl-2-pyrrolidone ;  overnight, rt
Reference
Novel Electrophilic and Photoaffinity Covalent Probes for Mapping the Cannabinoid 1 Receptor Allosteric Site(s)
Kulkarni, Pushkar M.; et al, Journal of Medicinal Chemistry, 2016, 59(1), 44-60

Production Method 12

446830-67-7 446830-67-7
1377838-24-8 1377838-24-8
868273-06-7 868273-06-7
Reaction Conditions
1.1 Reagents: Diisopropylethylamine ,  BOP reagent Solvents: Dimethylformamide ;  16 h, rt
Reference
Structure-activity relationships of substituted 1H-indole-2-carboxamides as CB1 receptor allosteric modulators
Nguyen, Thuy; et al, Bioorganic & Medicinal Chemistry, 2015, 23(9), 2195-2203

Production Method 13

1377838-23-7 1377838-23-7
868273-06-7 868273-06-7
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: 1,4-Dioxane ,  Water ;  2 h, reflux; reflux → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  neutralized
2.1 Reagents: 1-Hydroxybenzotriazole ,  Diisopropylethylamine ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: N-Methyl-2-pyrrolidone ;  overnight, rt
Reference
Novel Electrophilic and Photoaffinity Covalent Probes for Mapping the Cannabinoid 1 Receptor Allosteric Site(s)
Kulkarni, Pushkar M.; et al, Journal of Medicinal Chemistry, 2016, 59(1), 44-60

Production Method 14

1377838-23-7 1377838-23-7
868273-06-7 868273-06-7
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  3 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 3
2.1 Reagents: Diisopropylethylamine ,  BOP reagent Solvents: Dimethylformamide ;  16 h, rt
Reference
Structure-activity relationships of substituted 1H-indole-2-carboxamides as CB1 receptor allosteric modulators
Nguyen, Thuy; et al, Bioorganic & Medicinal Chemistry, 2015, 23(9), 2195-2203

Production Method 15

1377838-23-7 1377838-23-7
868273-06-7 868273-06-7
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  1.5 h, 60 °C; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2, cooled
2.1 Reagents: Triethylamine ,  2-Phenylbenzoxazole Solvents: Dimethylformamide ;  16 h, rt
Reference
Indole-2-carboxamides as Allosteric Modulators of the Cannabinoid CB1 Receptor
Piscitelli, Francesco; et al, Journal of Medicinal Chemistry, 2012, 55(11), 5627-5631

Production Method 16

1377838-25-9 1377838-25-9
868273-06-7 868273-06-7
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ;  2 h, reflux; cooled
1.2 Reagents: Hydrochloric acid Solvents: Diethyl ether ,  Water ;  cooled
1.3 Reagents: Sodium carbonate Solvents: Water ;  neutralized, rt
2.1 Reagents: Triethylamine ,  2-Phenylbenzoxazole Solvents: Dimethylformamide ;  16 h, rt
Reference
Indole-2-carboxamides as Allosteric Modulators of the Cannabinoid CB1 Receptor
Piscitelli, Francesco; et al, Journal of Medicinal Chemistry, 2012, 55(11), 5627-5631

Production Method 17

868273-06-7 868273-06-7
Reaction Conditions
1.1 Reagents: Nickel dichloride Solvents: Methanol ,  Tetrahydrofuran ;  45 min, rt; rt → -5 °C
1.2 Reagents: Sodium borohydride ;  -5 °C; 3 h, -5 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: 1-Hydroxybenzotriazole ,  Diisopropylethylamine ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: N-Methyl-2-pyrrolidone ;  overnight, rt
Reference
Novel Electrophilic and Photoaffinity Covalent Probes for Mapping the Cannabinoid 1 Receptor Allosteric Site(s)
Kulkarni, Pushkar M.; et al, Journal of Medicinal Chemistry, 2016, 59(1), 44-60

Production Method 18

1374964-61-0 1374964-61-0
868273-06-7 868273-06-7
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid ,  Triethylsilane ;  3 h, rt
2.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  3 h, reflux
2.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 3
3.1 Reagents: Diisopropylethylamine ,  BOP reagent Solvents: Dimethylformamide ;  16 h, rt
Reference
Structure-activity relationships of substituted 1H-indole-2-carboxamides as CB1 receptor allosteric modulators
Nguyen, Thuy; et al, Bioorganic & Medicinal Chemistry, 2015, 23(9), 2195-2203

Production Method 19

1446648-75-4 1446648-75-4
868273-06-7 868273-06-7
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Methanol ;  2 h, 5 °C → rt
1.2 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: Nickel dichloride Solvents: Methanol ,  Tetrahydrofuran ;  45 min, rt; rt → -5 °C
2.2 Reagents: Sodium borohydride ;  -5 °C; 3 h, -5 °C → rt
2.3 Reagents: Ammonium chloride Solvents: Water
3.1 Reagents: 1-Hydroxybenzotriazole ,  Diisopropylethylamine ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: N-Methyl-2-pyrrolidone ;  overnight, rt
Reference
Novel Electrophilic and Photoaffinity Covalent Probes for Mapping the Cannabinoid 1 Receptor Allosteric Site(s)
Kulkarni, Pushkar M.; et al, Journal of Medicinal Chemistry, 2016, 59(1), 44-60

Production Method 20

1540-28-9 1540-28-9
2028-74-2 2028-74-2
868273-06-7 868273-06-7
Reaction Conditions
1.1 Reagents: Sodium acetate Solvents: Ethanol ;  45 min, rt; rt → 0 °C
1.2 3 h, pH 5, 0 - 5 °C
1.3 Reagents: Sodium bicarbonate Solvents: Water
1.4 Reagents: Sulfuric acid Solvents: Ethanol ;  24 h, reflux; reflux → rt
1.5 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
2.1 Reagents: Potassium hydroxide Solvents: 1,4-Dioxane ,  Water ;  2 h, reflux; reflux → rt
2.2 Reagents: Hydrochloric acid Solvents: Water ;  neutralized
3.1 Reagents: 1-Hydroxybenzotriazole ,  Diisopropylethylamine ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: N-Methyl-2-pyrrolidone ;  overnight, rt
Reference
Novel Electrophilic and Photoaffinity Covalent Probes for Mapping the Cannabinoid 1 Receptor Allosteric Site(s)
Kulkarni, Pushkar M.; et al, Journal of Medicinal Chemistry, 2016, 59(1), 44-60

Production Method 21

868273-06-7 868273-06-7
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Ethanol ;  24 h, reflux; reflux → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
2.1 Reagents: Potassium hydroxide Solvents: 1,4-Dioxane ,  Water ;  2 h, reflux; reflux → rt
2.2 Reagents: Hydrochloric acid Solvents: Water ;  neutralized
3.1 Reagents: 1-Hydroxybenzotriazole ,  Diisopropylethylamine ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: N-Methyl-2-pyrrolidone ;  overnight, rt
Reference
Novel Electrophilic and Photoaffinity Covalent Probes for Mapping the Cannabinoid 1 Receptor Allosteric Site(s)
Kulkarni, Pushkar M.; et al, Journal of Medicinal Chemistry, 2016, 59(1), 44-60

Production Method 22

10338-57-5 10338-57-5
868273-06-7 868273-06-7
Reaction Conditions
1.1 Catalysts: Ammonium acetate Solvents: Nitromethane ;  2 h, reflux
2.1 Reagents: Sodium borohydride Solvents: Methanol ;  2 h, 5 °C → rt
2.2 Reagents: Ammonium chloride Solvents: Water
3.1 Reagents: Nickel dichloride Solvents: Methanol ,  Tetrahydrofuran ;  45 min, rt; rt → -5 °C
3.2 Reagents: Sodium borohydride ;  -5 °C; 3 h, -5 °C → rt
3.3 Reagents: Ammonium chloride Solvents: Water
4.1 Reagents: 1-Hydroxybenzotriazole ,  Diisopropylethylamine ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: N-Methyl-2-pyrrolidone ;  overnight, rt
Reference
Novel Electrophilic and Photoaffinity Covalent Probes for Mapping the Cannabinoid 1 Receptor Allosteric Site(s)
Kulkarni, Pushkar M.; et al, Journal of Medicinal Chemistry, 2016, 59(1), 44-60

Production Method 23

868273-06-7 868273-06-7
Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Water ;  1 h, 0 - 5 °C
2.1 Reagents: Sodium acetate Solvents: Ethanol ;  45 min, rt; rt → 0 °C
2.2 3 h, pH 5, 0 - 5 °C
2.3 Reagents: Sodium bicarbonate Solvents: Water
2.4 Reagents: Sulfuric acid Solvents: Ethanol ;  24 h, reflux; reflux → rt
2.5 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
3.1 Reagents: Potassium hydroxide Solvents: 1,4-Dioxane ,  Water ;  2 h, reflux; reflux → rt
3.2 Reagents: Hydrochloric acid Solvents: Water ;  neutralized
4.1 Reagents: 1-Hydroxybenzotriazole ,  Diisopropylethylamine ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: N-Methyl-2-pyrrolidone ;  overnight, rt
Reference
Novel Electrophilic and Photoaffinity Covalent Probes for Mapping the Cannabinoid 1 Receptor Allosteric Site(s)
Kulkarni, Pushkar M.; et al, Journal of Medicinal Chemistry, 2016, 59(1), 44-60

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